Review of foundational concepts and emerging directions in metamaterial research: design, phenomena, and applications
Materials Advances Pub Date: 2022-11-08 DOI: 10.1039/D2MA00497F
Abstract
In the past two decades, artificial structures known as metamaterials have been found to exhibit extraordinary material properties that enable the unprecedented manipulation of electromagnetic waves, elastic waves, molecules, and particles. Phenomena such as negative refraction, bandgaps, near perfect wave absorption, wave focusing, negative Poisson's ratio, negative thermal conductivity, etc., all are possible with these materials. Metamaterials were originally theorized and fabricated in electrodynamics, but research into their applications has expanded into acoustics, thermodynamics, seismology, classical mechanics, and mass transport. In this Research Update we summarize the history, current state of progress, and emerging directions of metamaterials by field, focusing the unifying principles at the foundation of each discipline. We discuss the different designs and mechanisms behind metamaterials as well as the governing equations and effective material parameters for each field. Also, current and potential applications for metamaterials are discussed. Finally, we provide an outlook on future progress in the emerging field of metamaterials.
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Journal Nameļ¼Materials Advances
Research Products
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CAS no.: 14770-51-5
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CAS no.: 18944-28-0
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CAS no.: 16034-43-8
